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Compound of Interest

Compound Name: H-D-Pro-OBzl.HCI

Cat. No.: B555524

Executive Summary: D-Proline benzyl ester hydrochloride is a chiral building block of
significant importance in modern organic synthesis and pharmaceutical development. As a
derivative of the non-proteinogenic D-proline, it offers a strategic advantage in designing
peptide-based therapeutics with enhanced stability and unique conformational properties. This
document provides a comprehensive technical overview of its structure, physicochemical
properties, spectroscopic profile, and synthesis. Furthermore, it details its critical applications,
particularly in peptide synthesis and the development of chiral catalysts, targeting an audience
of researchers, scientists, and drug development professionals.

Chemical Structure and Identification

D-Proline benzyl ester hydrochloride is the hydrochloride salt of the benzyl ester of D-proline.
The structure consists of a pyrrolidine ring characteristic of proline, with the carboxylic acid
functional group protected as a benzyl ester. The stereochemistry at the alpha-carbon is the
(R)-configuration. This D-configuration is crucial for its applications in modifying peptide
structures to resist enzymatic degradation.
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 To cite this document: BenchChem. [An In-depth Technical Guide to D-Proline Benzyl Ester
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555524#d-proline-benzyl-ester-hydrochloride-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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